2-methyl-N'-(phenoxyacetyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzohydrazide derivatives generally involves the reaction of appropriate hydrazides with various aldehydes or ketones to yield a wide variety of substituted benzohydrazides. For example, a study detailed the synthesis of N'-substituted benzohydrazide derivatives through the treatment of specific quinolinecarbaldehyde with substituted benzohydrazides, characterized using spectroscopic methods like IR and NMR (Shaikh, 2013).
Molecular Structure Analysis
The molecular structure of benzohydrazides is typically characterized using spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy), with some studies further employing single-crystal X-ray diffraction for detailed structure elucidation. For instance, the molecular structure of certain benzohydrazide compounds has been established, revealing their nonplanar conformation and existence in specific tautomeric forms, as elucidated through X-ray crystallography and spectroscopy (Asegbeloyin et al., 2014).
Chemical Reactions and Properties
Benzohydrazides undergo a variety of chemical reactions, primarily due to the reactivity of the hydrazide group. These reactions include the formation of complexes with metals, which have been explored for their biological activity. For example, the formation of complexes with Co(II), Ni(II), and Cu(II) has been studied, showing significant in vitro cytotoxic activity against cancer cells (Anarado et al., 2023).
properties
IUPAC Name |
2-methyl-N'-(2-phenoxyacetyl)benzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-12-7-5-6-10-14(12)16(20)18-17-15(19)11-21-13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXZLFQXHOQHIAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NNC(=O)COC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N'-(phenoxyacetyl)benzohydrazide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.